Cas no 1892339-32-0 (tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate
• CAS No: 1892339-32-0
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6486773
• PubChem ID: 117415454
• Update Time: 2025-06-08

tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate
• tert-butyl N-[3-(3-aminopropanoyl)phenyl]carbamate
• EN300-1873635
• 1892339-32-0

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-11-6-4-5-10(9-11)12(17)7-8-15/h4-6,9H,7-8,15H2,1-3H3,(H,16,18)
• InChI Key： GHWMNEIPNJCDGK-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(C(CCN)=O)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate (CAS No. 1892339-32-0)

tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate (CAS No. 1892339-32-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its carbamate and aminopropanoyl functional groups, serves as a critical intermediate in the development of novel therapeutics. Its unique structure enables versatile applications, particularly in drug discovery and medicinal chemistry, where precision and purity are paramount.

The growing interest in tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate aligns with the increasing demand for high-purity intermediates in the pharmaceutical industry. Researchers and manufacturers frequently search for CAS No. 1892339-32-0 due to its relevance in synthesizing targeted molecules. The compound's tert-butyl group enhances stability, making it a preferred choice for reactions requiring controlled conditions. Additionally, its phenylcarbamate moiety contributes to its solubility and reactivity, facilitating its use in complex synthetic pathways.

In recent years, the focus on personalized medicine and small-molecule drugs has driven the exploration of compounds like tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate. Its role in proteolysis-targeting chimeras (PROTACs) and other cutting-edge therapeutic modalities has garnered significant attention. As the pharmaceutical industry shifts toward targeted therapies, the demand for such intermediates is expected to rise, further highlighting the importance of this compound.

From a synthetic perspective, tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate offers advantages in multi-step organic synthesis. Its compatibility with various protecting groups and coupling reagents makes it a versatile building block. Researchers often inquire about its synthesis protocols and purification methods, reflecting the need for optimized processes to ensure yield and purity. The compound's CAS No. 1892339-32-0 is frequently referenced in patents and scientific literature, underscoring its industrial and academic significance.

Beyond its pharmaceutical applications, tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate is also explored in material science and bioconjugation. Its ability to form stable linkages with other molecules makes it valuable for designing functional materials and probes. The compound's aminopropanoyl group, in particular, enables selective modifications, catering to the growing trend of precision chemistry in research and development.

Quality control and regulatory compliance are critical considerations for CAS No. 1892339-32-0. Suppliers and researchers prioritize analytical validation to meet stringent industry standards. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's identity and purity. These practices align with the broader emphasis on quality assurance in chemical manufacturing, ensuring safety and efficacy in downstream applications.

In conclusion, tert-butyl N-3-(3-aminopropanoyl)phenylcarbamate (CAS No. 1892339-32-0) represents a pivotal intermediate in modern chemistry and drug development. Its structural features and functional versatility make it indispensable for advancing innovative therapies and synthetic methodologies. As research continues to evolve, this compound will likely remain at the forefront of scientific and industrial progress, addressing the ever-changing needs of the global market.